molecular formula C10H9Cl2N B1510150 5-(Chloromethyl)isoquinoline hydrochloride CAS No. 80278-68-8

5-(Chloromethyl)isoquinoline hydrochloride

Cat. No.: B1510150
CAS No.: 80278-68-8
M. Wt: 214.09 g/mol
InChI Key: KBVRPRVLDOEOSG-UHFFFAOYSA-N
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Description

5-(Chloromethyl)isoquinoline hydrochloride is a useful research compound. Its molecular formula is C10H9Cl2N and its molecular weight is 214.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

80278-68-8

Molecular Formula

C10H9Cl2N

Molecular Weight

214.09 g/mol

IUPAC Name

5-(chloromethyl)isoquinoline;hydrochloride

InChI

InChI=1S/C10H8ClN.ClH/c11-6-8-2-1-3-9-7-12-5-4-10(8)9;/h1-5,7H,6H2;1H

InChI Key

KBVRPRVLDOEOSG-UHFFFAOYSA-N

SMILES

C1=CC2=C(C=CN=C2)C(=C1)CCl.Cl

Canonical SMILES

C1=CC2=C(C=CN=C2)C(=C1)CCl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of isoquinolin-5-ylmethanol MDE 32040 (0.53 g, 3.33 mmol) in dry CH2Cl2 (10 mL) at 0° C. under N2 in a 50 mL round-bottomed flask equipped with a magnetic stirrer was added dropwise SOCl2 (4.9 mL, 67.4 mmol) and the mixture was stirred for 1 h at RT. The volatiles were then removed at 40° C. under vacuum and the residue was taken up in CH2Cl2 (20 mL) before concentration back to dryness at 40° C. under vacuum (done 3 times) to give 5-(chloromethyl)quinoline hydrochloride MDE 32044 as an off-white solid (301 mg, 42% yield).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0.53 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
4.9 mL
Type
reactant
Reaction Step Two
Name
Yield
42%

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